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Abstract

This technical guide provides an in-depth overview of dimsyl sodium (sodium
methylsulfinylmethylide), a powerful and versatile reagent in organic synthesis. It is intended for
researchers, scientists, and professionals in the field of drug development. This document
covers the fundamental chemical properties, synthesis, and diverse applications of dimsyl
sodium, with a particular focus on its role as a potent base and nucleophile. Detailed
experimental protocols for its preparation and key reactions, alongside quantitative data on
reaction yields, are presented to facilitate its practical application in the laboratory.

Furthermore, this guide illustrates critical reaction mechanisms and experimental workflows
through detailed diagrams to enhance understanding and aid in the design of novel synthetic
routes.

Introduction

Dimsyl sodium, the sodium salt of dimethyl sulfoxide (DMSO), is a highly reactive and non-
nucleophilic strong base that has found extensive application in organic chemistry since its
introduction by Corey and Chaykovsky.[1] With a pKa of 35 for its conjugate acid (DMSO),
dimsyl sodium is capable of deprotonating a wide range of weakly acidic protons, making it an
invaluable tool for the formation of carbanions, ylides, and other reactive intermediates.[1][2] Its
utility extends to a variety of chemical transformations, including alkylations, condensations,
and rearrangements, rendering it a key reagent in the synthesis of complex organic molecules,
including pharmaceuticals and natural products.[3][4] This guide aims to provide a
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comprehensive technical resource on the preparation, handling, and synthetic applications of
dimsyl sodium for professionals in the chemical and pharmaceutical sciences.

Chemical and Physical Properties

Dimsyl sodium, with the chemical formula C2HsNaOS, is typically not isolated as a solid but is
prepared and used as a solution in DMSO. The resulting solution is often greenish-grey and
opalescent.[5]

Table 1: Physicochemical Properties of Dimsyl Sodium

Property Value Reference

Sodium
IUPAC Name ] )
(methanesulfinyl)methanide

Dimsyl sodium, Sodium

Synonyms methylsulfinylmethylide,
NaDMSO

CAS Number 15590-23-5

Molecular Formula C2HsNaOSs

Molecular Weight 100.12 g/mol

Greenish-grey opalescent
Appearance o [5]
solution in DMSO

pKa of Conjugate Acid (DMSO) 35 [1][2]

Solubility Soluble in DMSO

Synthesis of Dimsyl Sodium

The most common method for the preparation of dimsyl sodium involves the reaction of
sodium hydride (NaH) with dimethyl sulfoxide (DMSO). The reaction proceeds with the
evolution of hydrogen gas and is typically conducted under an inert atmosphere to prevent the
reaction of dimsyl sodium with atmospheric moisture and carbon dioxide.[3]
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General Synthesis Workflow

The synthesis of dimsyl sodium from sodium hydride and DMSO follows a straightforward, yet
critical, workflow to ensure the activity and safety of the reagent.
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Preparation of Sodium Hydride

E\laH (60% dispersion in mineral oil)j

:

Decant solvent

.

Gry under inert gas (N2 or ArD

GVash with anhydrous hexanes/petroleum etheD

J

-

Reaction

Y

Gdd anhydrous DMSO]

:

:

[Monitor H2 evolutiorD

:

GOO| to room temperatura

.

Geat to 50-75 °C with stirring)

J

Product

Y

[Dimsyl Sodium Solution in DMSO]

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ylide Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Dimsyl Sodium: A Comprehensive Technical Guide for
Drug Discovery and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8681301#what-is-dimsyl-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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